Cas no 1283107-91-4 (3-Benzyl-1-cyclopropylpiperazine-2,5-dione)

• Product Name: 3-Benzyl-1-cyclopropylpiperazine-2,5-dione
• CAS No: 1283107-91-4
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD21091980
• CID: 5056623
• PubChem ID: 52992063
• Update Time: 2025-11-07

3-Benzyl-1-cyclopropylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1-cyclopropylpiperazine-2,5-dione
• VU0494774-1
• 3-Benzyl-1-cyclopropylpiperazine-2,5-dione

• MDL： MFCD21091980
• Inchi： 1S/C14H16N2O2/c17-13-9-16(11-6-7-11)14(18)12(15-13)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,17)
• InChI Key： GUMPBYSEIZBIOD-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C=CC=CC=2)NC(CN1C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Benzyl-1-cyclopropylpiperazine-2,5-dione

Recent Advances in the Study of 3-Benzyl-1-cyclopropylpiperazine-2,5-dione (CAS: 1283107-91-4)

3-Benzyl-1-cyclopropylpiperazine-2,5-dione (CAS: 1283107-91-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a key intermediate in the synthesis of various biologically active molecules. Recent research has highlighted its role in the development of protease inhibitors, which are crucial in the treatment of diseases such as HIV and hepatitis C. The unique structural features of 3-Benzyl-1-cyclopropylpiperazine-2,5-dione, including its cyclopropyl and benzyl groups, contribute to its ability to interact with specific enzyme active sites, making it a promising candidate for further investigation.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 3-Benzyl-1-cyclopropylpiperazine-2,5-dione using a novel catalytic approach. The study reported a high yield and excellent purity of the compound, which is essential for its subsequent use in biological assays. The researchers also conducted in vitro studies to evaluate its inhibitory activity against a panel of proteases, revealing significant potency against several key targets.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the structural-activity relationship (SAR) of 3-Benzyl-1-cyclopropylpiperazine-2,5-dione derivatives. The findings indicated that modifications to the benzyl group could enhance the compound's selectivity and potency, opening new avenues for the design of more effective protease inhibitors. These insights are particularly valuable for medicinal chemists working on the development of next-generation antiviral drugs.

Furthermore, computational modeling studies have provided deeper insights into the binding mechanisms of 3-Benzyl-1-cyclopropylpiperazine-2,5-dione with target enzymes. Molecular docking simulations revealed that the compound's cyclopropyl ring plays a critical role in stabilizing its interaction with the enzyme's active site, while the benzyl group contributes to hydrophobic interactions. These findings underscore the importance of the compound's structural features in its biological activity.

In conclusion, recent research on 3-Benzyl-1-cyclopropylpiperazine-2,5-dione (CAS: 1283107-91-4) has highlighted its potential as a versatile building block in medicinal chemistry. Its demonstrated activity against proteases and the ability to undergo structural modifications make it a promising candidate for further development. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to fully realize its therapeutic potential.